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Compound of Interest

Compound Name: Avitinib maleate

Cat. No.: B605098 Get Quote

Essential Safety and Handling Guide for Avitinib
Maleate
Avitinib maleate is an irreversible EGFR inhibitor with antineoplastic properties.[1][2][3][4] As a

potent cytotoxic compound, it requires stringent handling and disposal procedures to ensure

the safety of laboratory personnel and the environment. This guide provides essential safety

protocols, personal protective equipment (PPE) recommendations, and disposal plans for

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Avitinib maleate is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[5]

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical barrier against exposure to Avitinib
maleate. The following PPE is mandatory when handling this compound.

PPE Category Item Specifications

Eye and Face Protection
Safety Goggles with Side-

Shields

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

should be worn over safety

glasses if there is a splash

hazard.[6]

Hand Protection Chemical-Resistant Gloves

Two pairs of chemotherapy-

rated gloves (e.g., nitrile) are

recommended, with the outer

glove covering the cuff of the

lab coat.[7][8]

Body Protection
Impervious Laboratory Coat or

Gown

A disposable, solid-front gown

made of a material resistant to

chemical permeation is

required.[7][8]

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95)

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent aerosol

inhalation.[7][9]

Note: All disposable PPE should not be reused and must be disposed of as cytotoxic waste.

Reusable PPE must be properly decontaminated after each use.[7][8]

Operational and Handling Plan
All handling of Avitinib maleate, particularly the weighing of the solid compound and the

preparation of stock solutions, must be conducted in a designated area, such as a certified
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chemical fume hood or a Class II Biosafety Cabinet (BSC), to minimize exposure.[7]

Step-by-Step Handling Procedure:

Preparation of Workspace: Cover the work surface with a disposable, plastic-backed

absorbent pad.

Donning PPE: Before handling the compound, put on all required PPE in the correct order:

inner gloves, gown, outer gloves, and eye/face protection. A respirator should be used if not

working in a containment hood.

Handling the Compound:

Carefully open the container to avoid creating dust.

Use dedicated spatulas and weighing papers.

When preparing solutions, add the solvent to the powder slowly to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, date, and your

initials.

Decontamination of Workspace: After completion, wipe down all surfaces and equipment in

the fume hood/BSC with an appropriate decontamination solution. Dispose of the absorbent

pad as hazardous waste.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: outer gloves,

gown, then inner gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Avitinib maleate and any materials contaminated with it are considered cytotoxic waste and

must be disposed of according to institutional and local regulations for hazardous waste.[10]

[11][12]

Waste Segregation and Disposal:
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Solid Waste: All contaminated disposable items, including gloves, gowns, absorbent pads,

pipette tips, and empty vials, must be placed in a designated, leak-proof, and puncture-

resistant container labeled with the cytotoxic hazard symbol.[10][12] These containers are

often color-coded purple.[11][12][13]

Liquid Waste: Unused solutions of Avitinib maleate should be collected in a sealed, leak-

proof container, also labeled as cytotoxic waste. Do not dispose of this waste down the drain.

Sharps: Needles, syringes, or other sharps contaminated with Avitinib maleate must be

disposed of in a designated sharps container for cytotoxic waste.[11]

Final Disposal: All cytotoxic waste must be disposed of through a licensed hazardous waste

management company, typically via high-temperature incineration.[11][12]

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and minimize exposure.
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Initial Response

Containment & Cleanup

Disposal

Final Steps

Alert others in the area

Evacuate the immediate area
(if necessary)

Assess the spill
(size and nature)

If spill is large or unmanageable

Don appropriate PPE
(2 pairs of gloves, gown, respirator, goggles)

If spill is manageable

Contain the spill with absorbent pads

Clean the area with an appropriate
decontamination solution

Collect all contaminated materials

Place in a cytotoxic waste container

Doff PPE correctly

Wash hands thoroughly

Report the incident to the supervisor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Avitinib maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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